![molecular formula C11H14BrClN2O B1383697 1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride CAS No. 2060052-87-9](/img/structure/B1383697.png)
1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride
Overview
Description
“1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride” is a chemical compound with the CAS Number: 2060052-87-9 . It has a molecular weight of 305.6 . The IUPAC name for this compound is 1-(4-bromobenzyl)piperazin-2-one hydrochloride . It is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of piperazin-2-one derivatives, such as “1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride”, can be accomplished through a Mannich reaction . Piperidones, which are precursors to the piperazine ring, are of particular interest due to their unique biochemical properties . They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates .Molecular Structure Analysis
The InChI code for “1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride” is 1S/C11H13BrN2O.ClH/c12-10-3-1-9 (2-4-10)8-14-6-5-13-7-11 (14)15;/h1-4,13H,5-8H2;1H .Physical And Chemical Properties Analysis
“1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 305.6 .Scientific Research Applications
Pharmaceutical Applications
1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride: is a compound with a piperazine moiety, which is commonly found in pharmaceuticals due to its ability to enhance the pharmacokinetic properties of drugs . It can be incorporated into biologically active compounds through a Mannich reaction, leading to a variety of therapeutic applications, including:
Organic Synthesis
This compound serves as an intermediate in organic synthesis, particularly in the creation of 1,2,4-triazole derivatives . These derivatives have shown promising antibacterial activity and are synthesized through efficient protocols involving the Mannich reaction .
Chemical Analysis and Characterization
The compound’s structure allows for extensive chemical analysis and characterization, including High-Resolution Mass Spectrometry (HRMS) , Infrared (IR) , Proton Nuclear Magnetic Resonance (1H NMR) , and Carbon-13 Nuclear Magnetic Resonance (13C NMR) experiments. This makes it valuable in research focused on the identification and verification of novel compounds .
Psychoactive Substance Research
Piperazine derivatives are studied for their psychoactive properties, which have implications in both legal pharmaceuticals and the study of illegal recreational substances .
Antibiotic Drug Development
Compounds with the piperazine ring, such as Ciprofloxacin and Ofloxacin , are well-known antibiotics. Research into new derivatives can lead to the development of novel antibiotics with improved efficacy and reduced resistance .
Safety and Hazards
This compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
It’s worth noting that piperazine, a structural motif found in this compound, is commonly found in various biologically active compounds such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs . These compounds target a wide range of receptors and enzymes, modulating various biological processes.
Mode of Action
The presence of the piperazine ring in the structure suggests that it might interact with its targets in a manner similar to other piperazine-containing compounds .
Pharmacokinetics
The piperazine motif in its structure is known to positively modulate the pharmacokinetic properties of drug substances .
properties
IUPAC Name |
1-[(4-bromophenyl)methyl]piperazin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O.ClH/c12-10-3-1-9(2-4-10)8-14-6-5-13-7-11(14)15;/h1-4,13H,5-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIGOFKNBUHFSHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1)CC2=CC=C(C=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Bromophenyl)methyl]piperazin-2-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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